Cas no 2229216-90-2 (tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate
• CAS No: 2229216-90-2
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5960265
• PubChem ID: 165734697
• Update Time: 2025-06-09

tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate
• 2229216-90-2
• tert-butyl N-{4-[2-(1-aminocyclopropyl)ethyl]-3-methoxyphenyl}carbamate
• EN300-1899383

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-13-6-5-12(14(11-13)21-4)7-8-17(18)9-10-17/h5-6,11H,7-10,18H2,1-4H3,(H,19,20)
• InChI Key： GOSYZGYGUMCHSQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCC1(CC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229216-90-2 and Product Name: *tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate*

The compound with the CAS number 2229216-90-2 and the product name tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The synthesis and characterization of this molecule have been refined through meticulous research, reflecting the evolving landscape of medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel carbamate-based compounds, which are known for their diverse biological activities. The structural motif of tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate incorporates several key functional groups that contribute to its pharmacological properties. Specifically, the presence of a tert-butyl group enhances the lipophilicity of the molecule, while the 3-methoxyphenyl ring provides a hydrophobic anchor that interacts favorably with biological targets. Additionally, the 1-aminocyclopropyl moiety introduces a unique three-dimensional scaffold that can modulate binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The carbamate functional group is particularly versatile, allowing for further derivatization through nucleophilic substitution reactions. This flexibility has enabled researchers to explore a wide range of analogs with varying biological profiles. For instance, modifications to the 4-position of the phenyl ring have been shown to influence receptor binding affinity, making this region a prime target for structure-activity relationship (SAR) studies.

The synthesis of tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate involves a multi-step process that highlights the ingenuity of modern synthetic organic chemistry. The initial steps typically begin with the preparation of key precursors, such as 3-methoxybenzaldehyde and 1-amino-cyclopropane carboxylic acid derivatives. These intermediates are then coupled via condensation reactions to form the carbamate linkage. Subsequent functional group transformations, including alkylation and protection-deprotection strategies, are employed to introduce the desired substituents at strategic positions within the molecule.

The use of computational methods has played a pivotal role in optimizing the synthesis of this compound. Molecular modeling techniques have been employed to predict reaction outcomes and identify potential pitfalls before experimental trials are conducted. This approach has not only saved time but also reduced waste by minimizing trial-and-error experimentation. Furthermore, spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structural integrity of each intermediate and final product.

Evaluation of the pharmacological properties of tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate has revealed promising results in preclinical studies. Initial assays have demonstrated activity against various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. The compound's ability to modulate these targets suggests its potential as a lead compound for further development into therapeutic agents. Additionally, its favorable pharmacokinetic profile, as indicated by preliminary biodistribution studies, makes it an attractive candidate for clinical investigation.

The integration of cutting-edge technologies has further enhanced our understanding of this compound's behavior in biological systems. Techniques such as high-throughput screening (HTS) have been utilized to rapidly assess large libraries of derivatives for activity against disease-relevant targets. Moreover, advances in mass spectrometry-based proteomics have allowed researchers to identify novel protein interactions mediated by this compound, providing insights into its mechanism of action.

The future prospects for tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate are vast and multifaceted. Ongoing research is focused on refining synthetic routes to improve yield and scalability while maintaining high purity standards. Additionally, efforts are underway to explore new derivatives that may exhibit enhanced efficacy or reduced toxicity compared to the parent compound. Collaborative initiatives between academia and industry are expected to accelerate these endeavors, bringing us closer to realizing the therapeutic potential of this innovative molecule.

In conclusion, the compound with CAS number 2229216-90-2 and product name tert-butyl N-{4-2-(1-aminocyclopropyl)ethyl-3-methoxyphenyl}carbamate exemplifies the progress being made in pharmaceutical chemistry through innovative design and rigorous investigation. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new treatments for various diseases. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific knowledge and medical practice.